Cas no 82073-55-0 (1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)-)

1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)- Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(3,4,5-trimethoxyphenyl)-
• 2-(3,4,5-trimethoxyphenyl)-1,3-dioxolane
• 82073-55-0
• SCHEMBL11101046
• DTXSID60519825
• 2-(3,4,5-Trimethoxyphenyl)-1,3-dioxolan
• +Expand

• InChIKey： ZDAKMPOVSQVVRC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O5/c1-13-9-6-8(12-16-4-5-17-12)7-10(14-2)11(9)15-3/h6-7,12H,4-5H2,1-3H3
• SMILES： COC1=CC(=CC(=C1OC)OC)C2OCCO2

Computed Properties

• Exact Mass: 240.09977361g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 240.09977361g/mol
• Heavy Atom Count: 17
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų